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Compound of Interest

Compound Name: ZQMT-10

Cat. No.: B15620674 Get Quote

Essential Safety and Handling Guide for ZQMT-
10
Topic: Personal Protective Equipment for Handling ZQMT-10 Content Type: Immediate Safety

and Logistical Information Audience: Researchers, Scientists, and Drug Development

Professionals

This document provides critical safety and logistical guidance for the handling and disposal of

ZQMT-10 (CAS: 1791309-86-8), a potent, orally active TRPA1 antagonist intended for research

use only.[1] Given the limited availability of comprehensive public safety data for this novel

compound, this guide is based on established best practices for handling potent, hazardous

research chemicals. Always supplement this guide with a thorough review of any available

Safety Data Sheet (SDS) and internal institutional safety protocols.

Immediate Safety Concerns & Core Precautions
ZQMT-10 is a compound with high biological activity. Due to the lack of extensive toxicological

data, it must be handled as a potentially hazardous substance. Key risks include acute and

chronic health effects through inhalation, skin contact, or ingestion.[2] All operations should be

performed under the assumption that the compound is a potent toxin and potential irritant.[2]

Engineering Controls:
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All work involving ZQMT-10 powder must be conducted in a certified chemical fume hood or

a powder containment hood to minimize inhalation exposure.[3]

Operations with a high risk of splashing (e.g., preparing concentrated solutions) should be

performed in a fume hood.[4]

Personal Protective Equipment (PPE):

Hand Protection: Double-gloving is mandatory. Use a chemical-resistant outer glove over an

inner glove.[5] Regularly inspect gloves for any signs of degradation or puncture.

Eye Protection: Chemical splash goggles are required at all times.[6] If there is a significant

splash risk, a full-face shield must be worn in addition to goggles.[4][6]

Body Protection: A fully buttoned lab coat is required. For procedures involving larger

quantities or significant spill risk, a chemical-resistant apron or disposable coveralls should

be used.[4][5]

Footwear: Closed-toe shoes that fully cover the foot are mandatory in the laboratory.

Quantitative Data Summary: Personal Protective
Equipment
The following table summarizes recommended PPE for handling ZQMT-10 based on standard

laboratory procedures for potent compounds.
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Attribute Specification Standard Notes

Primary Gloves

(Inner)
Nitrile ASTM D6319

Provides dexterity and

splash protection.

Secondary Gloves

(Outer)

Neoprene or thicker

Nitrile
ASTM D4679

Provides extended

chemical resistance.

Change immediately if

contaminated.

Glove Thickness > 8 mil (combined) N/A

Thicker gloves offer

longer breakthrough

times.

Eye Protection
Indirectly Vented

Goggles
ANSI Z87.1

Must be worn at all

times when handling

ZQMT-10 in any form.

Face Protection
8-inch Polycarbonate

Face Shield
ANSI Z87.1

Required when

preparing stock

solutions or handling

>100 mg of powder.

Respiratory Protection
N95 Respirator

(Minimum)
NIOSH Approved

Recommended for

weighing powder,

even within a fume

hood, as an added

precaution.

Lab Attire
100% Cotton Lab

Coat
NFPA 2112

Must be buttoned.

Consider disposable

gowns for high-risk

tasks.

Experimental Protocol: Preparation of a 100 mM
ZQMT-10 Stock Solution in DMSO
This protocol outlines the step-by-step methodology for safely preparing a concentrated stock

solution of ZQMT-10.
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1.0 Pre-Operation Safety Check 1.1. Ensure the chemical fume hood is certified and

functioning correctly (check airflow monitor). 1.2. Assemble all necessary materials: ZQMT-10
vial, anhydrous DMSO, sterile microcentrifuge tubes, and a calibrated micropipette with low-

retention tips. 1.3. Don all required PPE as specified in the table above (double gloves,

goggles, face shield, lab coat). 1.4. Prepare a designated waste container for ZQMT-10
contaminated materials within the fume hood.

2.0 Weighing ZQMT-10 Powder 2.1. Place an analytical balance inside the chemical fume

hood. Use a draft shield to ensure accuracy. 2.2. Tare a sterile 1.5 mL microcentrifuge tube on

the balance. 2.3. Carefully transfer the target amount of ZQMT-10 powder into the tared tube

using a chemical-resistant spatula. Avoid generating dust. 2.4. Record the final weight and

securely cap the tube.

3.0 Solubilization 3.1. Calculate the precise volume of DMSO required to achieve a 100 mM

concentration based on the measured weight and the molecular weight of ZQMT-10. 3.2. Using

a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the ZQMT-10 powder. 3.3. Securely cap the tube and vortex at

medium speed until the solid is completely dissolved. Visually inspect for any remaining

particulate matter.

4.0 Post-Operation Cleanup and Disposal 4.1. All disposable materials that came into contact

with ZQMT-10 (e.g., pipette tips, weighing paper, gloves) must be placed in the designated

hazardous waste container. 4.2. Wipe down the spatula, balance, and work surface within the

fume hood with a suitable decontamination solution (e.g., 70% ethanol), followed by a dry wipe.

4.3. Carefully remove outer gloves and dispose of them in the hazardous waste container.

Remove inner gloves and dispose of them, then immediately wash hands thoroughly with soap

and water.[2]

Visualized Workflows and Relationships
Diagram 1: ZQMT-10 Handling and Disposal Workflow

The following diagram illustrates the procedural flow for safely managing ZQMT-10 from initial

preparation to final disposal.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Disposal Phase

1. Don PPE
(Double Gloves, Goggles, Coat)

2. Prepare Fume Hood
(Verify Airflow, Gather Materials)

3. Designate Waste Container

4. Weigh ZQMT-10 Powder

Begin Handling

5. Add Solvent (DMSO)

6. Vortex to Dissolve

7. Dispose of Contaminated Items
(Tips, Tubes, Gloves)

Begin Cleanup

8. Decontaminate Surfaces

9. Doff PPE

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural workflow for safe handling of ZQMT-10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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